![molecular formula C10H12ClNO B6192853 12-oxa-10-azatricyclo[6.3.1.0,2,7]dodeca-2,4,6-triene hydrochloride CAS No. 2648940-11-6](/img/new.no-structure.jpg)
12-oxa-10-azatricyclo[6.3.1.0,2,7]dodeca-2,4,6-triene hydrochloride
Description
12-oxa-10-azatricyclo[6310,2,7]dodeca-2,4,6-triene hydrochloride is a complex organic compound characterized by its intricate fused ring structure
Properties
CAS No. |
2648940-11-6 |
|---|---|
Molecular Formula |
C10H12ClNO |
Molecular Weight |
197.7 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 12-oxa-10-azatricyclo[6.3.1.0,2,7]dodeca-2,4,6-triene hydrochloride typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under acidic conditions. The reaction conditions often require careful control of temperature and pH to ensure the formation of the desired product.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and advanced purification techniques. The process is designed to maximize yield and purity while minimizing by-products and waste.
Chemical Reactions Analysis
Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are often used.
Substitution: Nucleophilic substitution reactions can be facilitated by reagents like sodium hydroxide (NaOH) or halides.
Major Products Formed: The reactions can yield a variety of products depending on the specific conditions and reagents used. For example, oxidation may produce carboxylic acids, while reduction can lead to the formation of amines.
Scientific Research Applications
Chemistry: In chemistry, this compound is used as a building block for synthesizing more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.
Biology: In biological research, 12-oxa-10-azatricyclo[6.3.1.0,2,7]dodeca-2,4,6-triene hydrochloride may be used to study enzyme interactions and metabolic pathways. Its ability to bind to specific biological targets makes it a useful tool in biochemical assays.
Medicine: The compound has potential medicinal applications, particularly in the development of new pharmaceuticals. Its structural complexity allows it to interact with various biological targets, making it a candidate for drug discovery and development.
Industry: In the industrial sector, this compound can be used in the production of advanced materials and chemicals. Its unique properties may contribute to the development of new products with enhanced performance characteristics.
Mechanism of Action
The mechanism by which 12-oxa-10-azatricyclo[6.3.1.0,2,7]dodeca-2,4,6-triene hydrochloride exerts its effects depends on its specific application. In medicinal contexts, it may interact with molecular targets such as enzymes or receptors, leading to biological responses. The pathways involved can include signal transduction, gene expression modulation, or enzyme inhibition.
Comparison with Similar Compounds
10-Azatricyclo[6.3.1.0,2,7]dodeca-2,4,6-triene hydrochloride
12-oxa-10-azatricyclo[6.3.1.0,2,7]dodeca-2,4,6-triene
10-azatricyclo[6.3.1.0,2,7]dodeca-2,4,6-triene
Uniqueness: 12-oxa-10-azatricyclo[6.3.1.0,2,7]dodeca-2,4,6-triene hydrochloride stands out due to its oxygen-containing ring, which differentiates it from its analogs. This structural feature can influence its reactivity and biological activity, making it a unique compound in its class.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
